Cas no 1261816-54-9 (2-Fluoro-4-iodo-3-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Fluoro-4-iodo-3-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261816-54-9
• MF: C₁₂H₆F₄IN
• MW: 367.080829143524
• CID: 4924120
• Update Time: 2025-10-30

2-Fluoro-4-iodo-3-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodo-3-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H6F4IN/c13-11-10(9(17)4-5-18-11)7-2-1-3-8(6-7)12(14,15)16/h1-6H
• InChI Key： PTVNYAFVPBPHLJ-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C1=CC=CC(C(F)(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-4-iodo-3-(3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 2-Fluoro-4-iodo-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261816-54-9)

2-Fluoro-4-iodo-3-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261816-54-9) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethylphenyl moiety combined with halogenated pyridine architecture, making it a valuable intermediate for drug discovery and material science applications. Its molecular structure, characterized by the presence of fluoro and iodo substituents, enhances its reactivity and selectivity in cross-coupling reactions, a topic frequently searched by chemists exploring C-H activation and Suzuki-Miyaura coupling methodologies.

The growing interest in heterocyclic compounds like 2-Fluoro-4-iodo-3-(3-(trifluoromethyl)phenyl)pyridine aligns with trends in precision medicine and targeted drug delivery. Researchers often inquire about its role in designing kinase inhibitors or PET radiotracers, given its ability to modulate pharmacokinetic properties. The trifluoromethyl group (CF₃) is particularly noteworthy, as it improves metabolic stability and membrane permeability—a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From a synthetic perspective, this compound’s iodo-substituted pyridine core enables versatile transformations, such as palladium-catalyzed couplings or nucleophilic aromatic substitutions. These reactions are central to creating biaryl scaffolds, a recurring theme in patents for anticancer agents and CNS therapeutics. Laboratories focusing on high-throughput screening (HTS) frequently seek derivatives like CAS 1261816-54-9 to expand their libraries of bioactive small molecules.

Environmental and regulatory considerations also drive searches related to sustainable halogenation techniques. The compound’s fluoro and iodo groups prompt discussions about atom economy and green chemistry alternatives, reflecting broader industry shifts toward eco-friendly synthesis. Analytical challenges, such as HPLC method development for polyhalogenated aromatics, further underscore its relevance in quality control workflows.

In material science, 2-Fluoro-4-iodo-3-(3-(trifluoromethyl)phenyl)pyridine garners attention for its potential in organic electronics. Its electron-withdrawing properties make it a candidate for modifying π-conjugated systems in OLEDs or photovoltaic materials. This dual applicability in life sciences and advanced materials positions it as a multidisciplinary research tool, bridging gaps between traditionally separate fields.

For suppliers and distributors, SEO-optimized queries often include terms like "high-purity 1261816-54-9 supplier" or "custom synthesis fluorinated pyridines." Ensuring batch-to-batch consistency and scalability is critical, as researchers prioritize reproducible synthetic routes for this compound. Storage conditions (e.g., light-sensitive handling) and stability data are additional FAQs in procurement contexts.

In summary, CAS 1261816-54-9 exemplifies the convergence of structural complexity and functional versatility. Its integration into cutting-edge research—from drug discovery to smart materials—highlights its enduring value. As AI-assisted molecular design gains traction, demand for such tailor-made intermediates will likely accelerate, reinforcing its status as a keystone building block in modern chemistry.